Cas no 2138182-76-8 (4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione)

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione is a specialized heterocyclic compound featuring a thiazepane core functionalized with a chloroacetyl group and a cyclopropyl substituent. Its unique structure, combining a seven-membered sulfur-containing ring with reactive chloroacetyl and cyclopropyl moieties, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active molecules. The sulfone (1,1-dione) group enhances stability and influences electronic properties, while the chloroacetyl moiety offers reactivity for further derivatization. This compound is suited for applications in medicinal chemistry, where its scaffold can be leveraged to explore structure-activity relationships in drug discovery. Its well-defined reactivity profile facilitates precise modifications for targeted molecular design.

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione structure

2138182-76-8 structure

Product Name:4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione

CAS No:2138182-76-8

MF:C₁₀H₁₆ClNO₃S

MW:265.756940841675

CID:5796385

PubChem ID:165465963

Update Time:2025-10-29

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

- 2138182-76-8
- 4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione
- EN300-765054
- 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione
- Inchi： 1S/C10H16ClNO3S/c11-6-10(13)12-4-1-5-16(14,15)7-9(12)8-2-3-8/h8-9H,1-7H2
- InChI Key： SVBBDWGAMBPHJC-UHFFFAOYSA-N
- SMILES： ClCC(N1CCCS(CC1C1CC1)(=O)=O)=O

Computed Properties

Exact Mass: 265.0539422g/mol
Monoisotopic Mass: 265.0539422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 62.8Å²

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-765054-1.0g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	1.0g	$1229.0	2024-05-22
Enamine	EN300-765054-0.05g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	0.05g	$1032.0	2024-05-22
Enamine	EN300-765054-0.1g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	0.1g	$1081.0	2024-05-22
Enamine	EN300-765054-0.25g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	0.25g	$1131.0	2024-05-22
Enamine	EN300-765054-0.5g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	0.5g	$1180.0	2024-05-22
Enamine	EN300-765054-2.5g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	2.5g	$2408.0	2024-05-22
Enamine	EN300-765054-5.0g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	5.0g	$3562.0	2024-05-22
Enamine	EN300-765054-10.0g	4-(2-chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione	2138182-76-8	95%	10.0g	$5283.0	2024-05-22

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione Related Literature

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Additional information on 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione

Research Brief on 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione (CAS: 2138182-76-8)

4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione (CAS: 2138182-76-8) is a novel chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thiazepane-dione scaffold, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including inflammatory disorders and cancer. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, highlighting its relevance in contemporary drug development pipelines.

The synthesis of 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione involves multi-step organic reactions, with particular emphasis on the cyclopropanation and chloroacetylation steps. Researchers have reported improved yields and purity through the use of advanced catalytic systems and optimized reaction conditions. The compound's structural features, including the chloroacetyl moiety and the cyclopropyl group, are critical for its reactivity and interaction with biological targets, making it a valuable scaffold for further derivatization.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that derivatives of 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione exhibit potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, some analogs have shown significant activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), suggesting their potential as dual-action anti-inflammatory agents. Additionally, preliminary data indicate that certain derivatives may possess antiproliferative properties against cancer cell lines, warranting further investigation into their mechanisms of action.

The pharmacokinetic and toxicological profiles of 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione and its derivatives are currently under evaluation. Early findings suggest moderate bioavailability and manageable toxicity, although extensive preclinical studies are required to fully assess its safety and efficacy. Researchers are also exploring formulation strategies to enhance the compound's stability and delivery, particularly for oral administration.

In conclusion, 4-(2-Chloroacetyl)-3-cyclopropyl-1lambda6,4-thiazepane-1,1-dione represents a promising candidate for further development in the pharmaceutical industry. Its versatile chemical structure and demonstrated biological activities make it a valuable tool for drug discovery. Future research should focus on expanding the library of derivatives, elucidating structure-activity relationships, and advancing the most promising candidates into clinical trials. The ongoing studies underscore the importance of this compound in addressing unmet medical needs and advancing therapeutic innovation.